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Compound of Interest

Compound Name: Propylene glycol diacetate

Cat. No.: B174932 Get Quote

This technical guide provides an in-depth analysis of the safety data for propylene glycol
diacetate, tailored for researchers, scientists, and professionals in drug development. Below,

you will find a comprehensive summary of its properties, toxicological profile, and safe handling

procedures, presented in a format designed for easy reference and integration into laboratory

protocols.

Section 1: Physical and Chemical Properties
Propylene glycol diacetate is a colorless liquid with a mild, fruity odor.[1] It is valued in

various applications for its solvent properties.[2][3] Understanding its physical and chemical

characteristics is fundamental to its safe handling and use in experimental settings.
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Property Value Source

CAS Number 623-84-7 [4]

Molecular Formula C7H12O4 [2]

Molecular Weight 160.17 g/mol [5]

Boiling Point 190-191 °C [6]

Melting Point -31 °C [6]

Flash Point 83.89 °C to 121 °C [2][7]

Autoignition Temperature 431 °C [6]

Density 1.05 g/mL at 25 °C [8]

Vapor Pressure <1 hPa at 20 °C [1]

Solubility in Water 90 g/L [1]

LogP (Octanol/water partition

coefficient)
0.8 [6]

Explosive Limits 2.8-12.7% (V) [1]

Section 2: Toxicological Data
The toxicological profile of propylene glycol diacetate indicates a low level of acute toxicity.

However, adherence to safety protocols is essential to minimize any potential risks in a

laboratory environment.
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Toxicological
Endpoint

Result Species Method Source

Acute Oral

Toxicity (LD50)
13530 mg/kg Rabbit Not Specified [1]

Acute Dermal

Toxicity (LD50)
> 2,000 mg/kg Rabbit

OECD Test

Guideline 402
[9]

Acute

Intraperitoneal

Toxicity (LD50)

1,480.5 mg/kg Rat Not Specified [9]

Skin

Corrosion/Irritatio

n

No skin irritation Rabbit
OECD Test

Guideline 404
[9]

Serious Eye

Damage/Irritation
No eye irritation Rabbit

OECD Test

Guideline 405
[9][10]

Respiratory or

Skin

Sensitization

Does not cause

skin sensitization
Guinea pig

OECD Test

Guideline 406
[9]

Germ Cell

Mutagenicity
Negative

Chinese hamster

ovary cells

OECD Test

Guideline 473
[9]

Section 3: Ecotoxicological Data
Understanding the environmental impact of propylene glycol diacetate is crucial for proper

disposal and in case of accidental release.
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Ecotoxicologic
al Endpoint

Result Species Method Source

Toxicity to Fish

(LC50)
82 mg/l (96 h)

Poecilia

reticulata (guppy)

OECD Test

Guideline 203
[9]

Toxicity to

Daphnia (EC50)
237 mg/l (48 h)

Daphnia magna

(Water flea)

OECD Test

Guideline 202
[9]

Biodegradability

Readily

biodegradable

(potential)

Not Specified

Based on

structural

similarity to

ethylene glycol

diacetate

[5][6]

Section 4: Experimental Protocols
The toxicological data presented are based on standardized OECD (Organisation for Economic

Co-operation and Development) guidelines. A brief overview of these methodologies is

provided below.

OECD Test Guideline 402 (Acute Dermal Toxicity): This test involves the application of the

substance to the shaved skin of laboratory animals (typically rabbits) for 24 hours. The

animals are then observed for signs of toxicity and mortality over a 14-day period to

determine the dermal LD50 value.[9]

OECD Test Guideline 404 (Acute Dermal Irritation/Corrosion): A small amount of the

substance is applied to the skin of a test animal (usually a rabbit) under a gauze patch. The

skin is observed for signs of irritation, such as redness and swelling, at specified intervals.[9]

OECD Test Guideline 405 (Acute Eye Irritation/Corrosion): The substance is instilled into the

eye of a test animal (typically a rabbit). The eye is then examined for signs of irritation, such

as redness, swelling, and corneal opacity, at various time points.[9]

OECD Test Guideline 406 (Skin Sensitization): This guideline, often referred to as the

Buehler Test, involves inducing a potential allergic reaction by repeated application of the
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substance to the skin of guinea pigs. After a rest period, the animals are challenged with a

non-irritating concentration of the substance to observe for any allergic response.[9]

OECD Test Guideline 473 (In Vitro Mammalian Chromosome Aberration Test): This in vitro

test exposes cultured mammalian cells (like Chinese hamster ovary cells) to the test

substance. The cells are then examined for chromosomal abnormalities.[9]

OECD Test Guideline 203 (Fish, Acute Toxicity Test): Fish are exposed to the test substance

in their water for a 96-hour period. The concentration that is lethal to 50% of the fish (LC50)

is determined.[9]

OECD Test Guideline 202 (Daphnia sp. Acute Immobilisation Test): Daphnia are exposed to

the test substance in their water for 48 hours. The concentration that immobilizes 50% of the

daphnia (EC50) is determined.[9]

Section 5: Safe Handling and Emergency
Procedures
Proper handling and emergency preparedness are paramount when working with any

chemical. The following diagrams illustrate the recommended workflow for safe handling and

the logical relationship between hazards and precautions.
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Receiving and Storage

Pre-Use Preparation

Store in a cool, dry, well-ventilated area away from incompatible materials.

Personal Protective Equipment (PPE)

Consult SDS for required PPE.

Ventilation

Ensure adequate ventilation.

Handling and Use

Wear appropriate gloves and eye protection.

Spill and Emergency Procedures

In case of a spill.

Waste Disposal

Collect waste in a suitable, labeled container.

First Aid

In case of exposure.

Click to download full resolution via product page

Caption: Workflow for the safe handling of propylene glycol diacetate in a laboratory setting.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b174932?utm_src=pdf-body-img
https://www.benchchem.com/product/b174932?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b174932?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazards

Precautions

Combustible Liquid Keep away from heat and ignition sources

Skin and Eye Contact Wear safety glasses and chemical-resistant gloves

Inhalation of Vapors Use in a well-ventilated area

Accidental Ingestion Do not eat, drink, or smoke in work area

Rinse mouth, do NOT induce vomiting

Click to download full resolution via product page

Caption: Relationship between the hazards of propylene glycol diacetate and the

corresponding safety precautions.

Section 6: Personal Protective Equipment (PPE)
Based on the safety data sheets, the following personal protective equipment is recommended

when handling propylene glycol diacetate:

Eye Protection: Safety glasses with side-shields or goggles are essential to prevent eye

contact.[10]

Hand Protection: Chemical-resistant gloves, such as nitrile gloves, should be worn to prevent

skin contact.[11]
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Skin and Body Protection: A lab coat or other protective clothing should be worn to minimize

the risk of skin exposure.[10]

Respiratory Protection: If working in an area with inadequate ventilation or where vapors

may be generated, a NIOSH-approved respirator for organic vapors may be necessary.[10]

[12]

Section 7: First Aid Measures
In the event of exposure to propylene glycol diacetate, the following first aid measures should

be taken immediately:

After Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention if symptoms persist.[10]

After Skin Contact: Remove contaminated clothing and wash the affected area with soap and

plenty of water.[4]

After Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,

holding the eyelids open. Remove contact lenses if present and easy to do. Continue rinsing.

Seek medical attention.[10]

After Ingestion: Rinse the mouth with water. Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Seek medical advice.[4]

Section 8: Storage and Disposal
Storage: Store propylene glycol diacetate in a tightly closed container in a cool, dry, and

well-ventilated area.[10] Keep it away from heat, sparks, and open flames, as it is a

combustible liquid.[9] It should be stored separately from strong oxidants.[12]

Disposal: Dispose of waste propylene glycol diacetate and contaminated materials in

accordance with local, state, and federal regulations. Do not allow the product to enter drains

or waterways.[9]

This guide is intended to provide a thorough overview of the safety data for propylene glycol
diacetate for use in research and development settings. Always refer to the most current
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Safety Data Sheet (SDS) provided by your supplier for the most detailed and up-to-date

information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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